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Compound of Interest

Compound Name: 2-Bromo-6-methoxypyridine

Cat. No.: B1266871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safe handling, storage, and

emergency procedures for 2-Bromo-6-methoxypyridine. The information herein is compiled

from safety data sheets and is intended for use by trained professionals in a laboratory or

research setting. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining a secure work environment.

Chemical Identification and Physical Properties
2-Bromo-6-methoxypyridine is a substituted pyridine derivative commonly used as an

intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical

and agrochemical industries.[1][2] Its physical and chemical properties are summarized in the

table below.
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Property Value

Molecular Formula C6H6BrNO[3]

Molecular Weight 188.02 g/mol [3]

CAS Number 40473-07-2[4]

Appearance Clear colorless to golden liquid[5]

Boiling Point 206 °C (lit.)[5]

Density 1.53 g/mL at 25 °C (lit.)[5]

Refractive Index n20/D 1.559 (lit.)

Flash Point 104.4 °C (219.9 °F) - closed cup

Storage Temperature Room Temperature, under inert atmosphere[5]

Hazard Identification and Classification
2-Bromo-6-methoxypyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications and associated precautionary statements.
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GHS Pictogram Signal Word Hazard Statements
Precautionary
Statements

Warning H302: Harmful if

swallowed.[3] H312:

Harmful in contact

with skin.[3] H315:

Causes skin irritation.

H319: Causes serious

eye irritation. H332:

Harmful if inhaled.[3]

H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[3] P264:

Wash face, hands and

any exposed skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P271:

Use only outdoors or

in a well-ventilated

area. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[3] P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[3] P302 +

P352: IF ON SKIN:

Wash with plenty of

soap and water.[3]

P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[3] P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.
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Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3] P501:

Dispose of

contents/container to

an approved waste

disposal plant.

Experimental Protocols: Safe Handling and
Emergency Procedures
Personal Protective Equipment (PPE)
A critical aspect of safely handling 2-Bromo-6-methoxypyridine is the consistent use of

appropriate PPE. The following workflow outlines the necessary steps for ensuring adequate

personal protection.

Personal Protective Equipment (PPE) Workflow

Start: 
Prepare for Handling

Wear a fully-buttoned
lab coat.

Step 1 Wear chemical-resistant gloves
(e.g., nitrile or neoprene).

Step 2 Wear chemical splash goggles
or a face shield.

Step 3
Use a respirator with an
organic vapor cartridge if
ventilation is inadequate.

Step 4
(as needed)

Proceed with
Chemical Handling

Click to download full resolution via product page

Caption: Workflow for donning appropriate PPE before handling 2-Bromo-6-methoxypyridine.

Handling and Storage Protocol
Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[4]

Keep containers tightly closed when not in use.[1][4]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Use non-sparking tools.[6]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep containers tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

Keep away from heat, sparks, and open flames.[7]

Store in a locked-up area accessible only to authorized personnel.[4]

Accidental Release Measures
In the event of a spill, follow the protocol outlined below.
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Accidental Release Protocol

Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation.

Wear appropriate PPE, including
respiratory protection.

Contain the spill with an inert
absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material
into a suitable, closed container

for disposal.

Decontaminate the spill area and
all equipment used.

Dispose of the waste in accordance
with local, state, and federal regulations.

Spill Cleaned

Click to download full resolution via product page
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Caption: Step-by-step protocol for responding to an accidental spill of 2-Bromo-6-
methoxypyridine.

First Aid Measures
The following table details the appropriate first aid responses to exposure.

Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately.[4]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides, nitrogen oxides (NOx), and hydrogen

bromide gas. Vapors are heavier than air and may travel to a source of ignition and flash

back.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of 2-Bromo-6-methoxypyridine and its container in accordance with all local, state,

and federal regulations.[4] Do not allow the chemical to enter drains or waterways.

Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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